Cas no 1262484-70-7 (4-amino-4-ethylcyclohexan-1-one)

• Product Name: 4-amino-4-ethylcyclohexan-1-one
• CAS No: 1262484-70-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5098857
• Update Time: 2026-03-03

4-amino-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-ethyl-cyclohexanone
• 4-amino-4-ethylcyclohexan-1-one

• Inchi： 1S/C8H15NO/c1-2-8(9)5-3-7(10)4-6-8/h2-6,9H2,1H3
• InChI Key： PNGRBKLMWYOLJM-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(N)(CC)CC1

Additional information on 4-amino-4-ethylcyclohexan-1-one

Introduction to 4-amino-4-ethylcyclohexan-1-one (CAS No. 1262484-70-7) and Its Emerging Applications in Chemical Biology

4-amino-4-ethylcyclohexan-1-one (CAS No. 1262484-70-7) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound, characterized by a cyclohexane ring substituted with both an amino group and an ethyl group at the 4-position, exhibits a broad spectrum of biological activities that make it a valuable scaffold for drug discovery and molecular research.

The molecular structure of 4-amino-4-ethylcyclohexan-1-one contributes to its remarkable chemical and biological properties. The presence of the amino group at the 4-position enhances its reactivity, allowing for further functionalization through various chemical transformations such as acylation, alkylation, and condensation reactions. This flexibility makes it an ideal candidate for synthesizing more complex derivatives with tailored biological functions.

In recent years, 4-amino-4-ethylcyclohexan-1-one has been extensively studied for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant compounds, suggesting that it may serve as a promising scaffold for developing novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic targets involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of 4-amino-4-ethylcyclohexan-1-one is its role in the development of small-molecule probes for biochemical studies. Researchers have utilized this compound to design tools that can modulate and interrogate signaling pathways in cells. By leveraging its structural features, scientists have been able to create molecules that selectively interact with particular proteins or enzymes, providing insights into their function and regulation.

The synthesis of 4-amino-4-ethylcyclohexan-1-one has also been optimized to ensure high yield and purity, which are critical for both research and industrial applications. Advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, have been employed to enhance the efficiency of its production. These advancements not only make the compound more accessible but also open up new possibilities for large-scale manufacturing.

Recent studies have highlighted the potential of 4-amino-4-ethylcyclohexan-1-one in the development of treatments for neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a focus of interest for researchers investigating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical trials have demonstrated that certain derivatives of this compound can modulate neurotransmitter levels and protect against neurodegenerative damage.

The compound's utility extends beyond traditional pharmaceutical applications. In agrochemical research, 4-amino-4-ethylcyclohexan-1-one has been explored as a precursor for developing novel pesticides and herbicides. Its structural features allow it to interact with biological targets in pests, offering a new approach to crop protection without relying on existing chemical classes.

Environmental scientists have also begun to investigate the ecological impact of 4-amino-4-ethylcyclohexan-1-one. Studies have shown that certain derivatives can degrade under specific environmental conditions, reducing their persistence in ecosystems. This biodegradability is crucial for ensuring that the compound does not contribute to long-term pollution when used in industrial or agricultural settings.

The future prospects for 4-amino-4-ethylcyclohexan-1-one are vast and multifaceted. Ongoing research is focused on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced therapeutic potential.

In conclusion, 4-amino-4-ethylcyclohexan-1-one (CAS No. 1262484-70-7) represents a significant advancement in chemical biology and drug discovery. Its unique structure, coupled with its broad range of biological activities, positions it as a cornerstone compound for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications for this molecule, its importance in science and medicine is sure to grow.